Cas no 1353979-18-6 (tert-butyl N-(4-sulfanylcyclohexyl)carbamate)

• Product Name: tert-butyl N-(4-sulfanylcyclohexyl)carbamate
• CAS No: 1353979-18-6
• MF: C₁₁H₂₁NO₂S
• MW: 231.354942083359
• MDL: MFCD21097950
• CID: 2155173
• PubChem ID: 59535217
• Update Time: 2025-06-14

tert-butyl N-(4-sulfanylcyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (4-Mercapto-cyclohexyl)-carbamic acid tert-butyl ester
• tert-butyl N-(4-sulfanylcyclohexyl)carbamate
• 4-(Boc-amino)cyclohexanethiol
• AM94322
• SY198245
• tert-Butyl (4-mercaptocyclohexyl)carbamate
• (4-Mercaptocyclohexyl)carbamic acid tert-butyl ester

• MDL： MFCD21097950
• Inchi： 1S/C11H21NO2S/c1-11(2,3)14-10(13)12-8-4-6-9(15)7-5-8/h8-9,15H,4-7H2,1-3H3,(H,12,13)
• InChI Key： DYBMNZSSIAKCBG-UHFFFAOYSA-N
• SMILES： SC1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Topological Polar Surface Area: 39.3

Additional information on tert-butyl N-(4-sulfanylcyclohexyl)carbamate

Recent Advances in the Application of tert-butyl N-(4-sulfanylcyclohexyl)carbamate (CAS: 1353979-18-6) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl N-(4-sulfanylcyclohexyl)carbamate (CAS: 1353979-18-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfanyl and carbamate functional groups, serves as a versatile intermediate in the synthesis of biologically active compounds. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutics targeting protein-protein interactions and enzyme inhibition.

One of the most notable applications of tert-butyl N-(4-sulfanylcyclohexyl)carbamate is its role in the synthesis of cysteine protease inhibitors. Cysteine proteases are implicated in various pathological conditions, including cancer, neurodegenerative diseases, and infectious diseases. Researchers have utilized this compound to develop potent inhibitors that selectively target these enzymes, offering new avenues for therapeutic intervention. The sulfanyl group in the molecule plays a critical role in forming reversible covalent bonds with the active site cysteine residues of the target proteases.

In addition to its applications in protease inhibition, tert-butyl N-(4-sulfanylcyclohexyl)carbamate has been employed in the design of prodrugs. Prodrug strategies are increasingly being used to improve the pharmacokinetic properties of therapeutic agents. The carbamate moiety in this compound can be hydrolyzed under physiological conditions, releasing the active drug molecule. Recent studies have demonstrated the efficacy of this approach in enhancing drug bioavailability and reducing systemic toxicity.

Another emerging area of research involves the use of tert-butyl N-(4-sulfanylcyclohexyl)carbamate in the development of targeted drug delivery systems. The sulfanyl group can be conjugated to various drug carriers, such as nanoparticles and liposomes, enabling site-specific drug release. This strategy has shown promise in improving the therapeutic index of anticancer agents, minimizing off-target effects, and enhancing patient outcomes.

Recent advancements in synthetic methodologies have also facilitated the large-scale production of tert-butyl N-(4-sulfanylcyclohexyl)carbamate, making it more accessible for research and development. Innovations in green chemistry have further optimized the synthesis process, reducing the environmental impact and improving cost-efficiency. These developments are expected to accelerate the translation of research findings into clinical applications.

In conclusion, tert-butyl N-(4-sulfanylcyclohexyl)carbamate (CAS: 1353979-18-6) represents a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, ranging from enzyme inhibition to prodrug design and targeted drug delivery, underscore its potential in addressing unmet medical needs. Continued research and development in this area are likely to yield further breakthroughs, paving the way for novel therapeutic strategies.